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Compound of Interest

Compound Name:
2-amino-3-bromo-4-

methoxyBenzoic acid

CAS No.: 1180497-47-5

Cat. No.: B1650438

Get Quote

Executive Summary
Anthranilic acid (2-aminobenzoic acid) and its methoxy-substituted derivatives are critical

scaffolds in drug discovery, serving as fluorescent probes, metabolic markers, and

intermediates for bioactive heterocycles. While the parent compound is a well-characterized

fluorophore, the introduction of a methoxy group (–OCH₃) at the 3, 4, 5, or 6 position

significantly alters the electronic landscape of the benzene ring.

This guide objectively compares the UV-Vis absorption and fluorescence emission profiles of

these isomers. It synthesizes experimental data with physical organic chemistry principles to

explain how substituent positioning dictates spectral shifts (solvatochromism), quantum yields,

and utility in biological assays.
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To interpret the spectra, one must understand the competing electronic effects. The amino

group (–NH₂) is a strong electron donor, while the carboxylic acid (–COOH) is an electron

withdrawer. The methoxy group acts as a secondary Electron Donating Group (EDG).

Resonance (Mesomeric Effect): –OCH₃ donates electrons into the ring, stabilizing the

excited state if conjugated effectively.

Steric Hindrance (Ortho Effect): Substituents at the 3- and 6-positions (ortho to –NH₂ or –

COOH) can twist these functional groups out of planarity, breaking conjugation and causing

hypsochromic (blue) shifts.

Structural Isomer Map
3-Methoxy: Ortho to amino (Steric clash with –NH₂).

4-Methoxy: Para to carboxyl (Strong "Push-Pull" resonance).

5-Methoxy: Para to amino (Electronic saturation; common fluorescent probe).

6-Methoxy: Ortho to carboxyl (Steric clash with –COOH).

Comparative Spectral Analysis
The following data summarizes the primary absorption (

) and emission (

) maxima in polar protic solvents (Methanol/Ethanol).

Table 1: Spectral Performance Matrix
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Key
Characteris
tic

Anthranilic

Acid (Parent)

2-

aminobenzoic

acid

336 411 ~75

Reference

standard;

high quantum

yield (

).

3-

Methoxyanthr

anilic Acid

2-amino-3-

methoxybenz

oic acid

~325-330* ~415 ~85

Steric Effect:

Slight blue

shift in

absorption

due to –NH₂

twisting.

4-

Methoxyanthr

anilic Acid

2-amino-4-

methoxybenz

oic acid

~275, 315 N/A N/A

Push-Pull:

Strong

conjugation

often leads to

complex

multi-band

absorption.

5-

Methoxyanthr

anilic Acid

2-amino-5-

methoxybenz

oic acid

330 420 ~90 Probe

Standard:

Red-shifted

emission;

widely used
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for glycan

tagging.

6-

Methoxyanthr

anilic Acid

2-amino-6-

methoxybenz

oic acid

~320 Weak N/A

Steric

Inhibition: –

COOH

twisting

reduces

conjugation

intensity.

*Note: Values are approximate based on methanolic solutions. "N/A" indicates weak

fluorescence or lack of standard literature consensus for quantitative emission.

Detailed Isomer Analysis
5-Methoxyanthranilic Acid (The Gold Standard)
This isomer is the most commercially significant alternative to the parent acid.

Mechanism: The methoxy group at the 5-position (para to the amino group) increases

electron density in the ring without sterically hindering the critical donor-acceptor motif.

Performance: It exhibits a bathochromic shift in emission (420 nm vs 411 nm) compared to

the parent. This separation from cellular autofluorescence makes it superior for biological

tagging (e.g., reductive amination of N-glycans).

3- & 6-Methoxyanthranilic Acids (The Steric Outliers)
3-Methoxy: The substituent is ortho to the amino group. This creates steric bulk that forces

the nitrogen lone pair out of alignment with the

-system, slightly reducing the molar absorptivity (

) and shifting absorption to lower wavelengths (blue shift).

6-Methoxy: The substituent is ortho to the carboxylic acid. This disrupts the intramolecular

hydrogen bond (IHB) between the amine and carbonyl oxygen, which is crucial for the
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stability of the excited state. Consequently, fluorescence is often quenched or significantly

weaker.

Experimental Protocol: UV-Vis Characterization
This protocol is designed to be self-validating. If the reference standard (Anthranilic Acid) does

not meet the criteria (

nm), the solvent purity or instrument calibration is suspect.

Reagents & Equipment
Solvent: HPLC-grade Methanol (Cut-off < 205 nm). Avoid Acetone (absorbs at 330 nm).

Blank: Pure solvent from the same bottle used for solvation.

Cuvettes: Quartz (1 cm path length). Glass/Plastic absorb UV < 300 nm.

Step-by-Step Methodology
Stock Solution Preparation (1 mM):

Weigh 1.67 mg of the specific methoxyanthranilic acid isomer (MW ≈ 167.16 g/mol ).

Dissolve in 10.0 mL of Methanol. Sonicate for 2 mins to ensure complete dissolution.

Working Solution (50 µM):

Dilute 50 µL of Stock into 950 µL of Methanol.

Validation: The solution should be optically clear. Any turbidity indicates precipitation (filter

if necessary).

Baseline Correction:

Fill two cuvettes with pure Methanol.

Run "Baseline/Zero" scan from 200 nm to 500 nm.

Acquisition:
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Replace sample cuvette with Working Solution.

Scan parameters: Speed = Medium; Slit width = 1.0 nm.

Critical Check: Absorbance at

should be between 0.1 and 1.0 A.U. If > 1.0, dilute further to avoid inner-filter effects
(fluorescence quenching).

Workflow Visualization
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(Isomer)
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Click to download full resolution via product page

Caption: Self-validating workflow for UV-Vis spectral acquisition of anthranilic acid derivatives.

Applications & Strategic Selection
Fluorescent Tagging (Glycomics)
Recommended Isomer: 5-Methoxyanthranilic Acid (5-MeO-AA)

Why: It offers a superior Stokes shift and emission intensity compared to the 3- or 6-

isomers.

Usage: Used to label the reducing end of carbohydrates via reductive amination. The

methoxy group enhances lipophilicity, improving separation in Reversed-Phase HPLC

compared to the parent acid.

Metabolic Biomarker Analysis
Target: 3-Methoxyanthranilic Acid
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Context: A minor metabolite of the kynurenine pathway (tryptophan metabolism).

Detection: Often analyzed alongside 3-hydroxyanthranilic acid. Due to its lower quantum

yield, HPLC with electrochemical detection (ECD) or MS/MS is often preferred over simple

fluorescence for quantification in plasma.

Metal Chelation
Target: 6-Methoxyanthranilic Acid

Context: The proximity of the methoxy group to the carboxylate allows for unique tridentate

coordination modes with transition metals (e.g., Cu(II), Zn(II)), potentially creating novel

luminescent metal-organic frameworks (MOFs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1650438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

